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Compound of Interest

Compound Name:
7-(Bromomethyl)-1-methyl-1H-

indole

Cat. No.: B11885800

Get Quote

Properties, Synthesis, and Applications in Drug
Discovery[1]
Executive Summary & Nomenclature Alert
7-Bromo-1-methyl-1H-indole is a critical heterocyclic building block used extensively in the

synthesis of pharmaceuticals, particularly kinase inhibitors and GPCR ligands.[1] Its structural

uniqueness lies in the bromine atom at the C7 position, a site that is sterically congested but

electronically vital for designing selective drugs that mimic the adenine pocket of ATP.

Critical Nomenclature Note
CAS 280752-68-3 corresponds to 7-Bromo-1-methyl-1H-indole (aryl bromide).[1][2][3]

Distinction: Users often confuse this with 7-(Bromomethyl)-1-methyl-1H-indole (benzylic

bromide).[1] These are distinct chemical entities with vastly different reactivity profiles (aryl

coupling vs. nucleophilic substitution).
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Scope: This guide focuses strictly on the CAS-verified compound 7-Bromo-1-methyl-1H-

indole.

Physicochemical Profile
The following data characterizes the core properties of CAS 280752-68-3.

Property Value Note

Chemical Name 7-Bromo-1-methyl-1H-indole IUPAC

CAS Number 280752-68-3 Unique Identifier

Molecular Formula C₉H₈BrN

Molecular Weight 210.07 g/mol

Appearance Off-white to beige solid Crystalline

Melting Point 38–42 °C Low-melting solid

Boiling Point ~298 °C (Predicted) at 760 mmHg

Solubility DMSO, DCM, Ethyl Acetate Lipophilic

LogP
3.1 (Experimental approx.)[1]

[2][4][5][6]
High membrane permeability

pKa -0.2 (Conjugate acid)
Very weak base (indole

nitrogen)

Synthetic Methodologies
The synthesis of 7-bromo-1-methyl-1H-indole is typically achieved through two primary

pathways: direct methylation of 7-bromoindole or de novo ring construction.[1]

Protocol A: N-Methylation of 7-Bromoindole (Standard
Route)
This is the most scalable industrial route.[1] The steric hindrance at C7 requires specific

base/solvent combinations to prevent side reactions.
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Reagents: 7-Bromoindole (1.0 eq), Sodium Hydride (NaH, 1.2 eq), Iodomethane (MeI, 1.1

eq).

Solvent: Anhydrous DMF or THF.

Procedure:

Dissolve 7-bromoindole in anhydrous DMF at 0°C under Argon.

Add NaH portion-wise. Evolution of H₂ gas confirms deprotonation.

Stir for 30 mins to ensure formation of the indolyl anion.

Add MeI dropwise. The solution typically turns from pale yellow to clear/amber.

Warm to room temperature and stir for 2–4 hours.

Quench: Pour into ice-water. Extract with EtOAc.

Purification: Silica gel chromatography (Hexanes/EtOAc 9:1).

Protocol B: Bartoli Indole Synthesis (De Novo)
Used when 7-bromoindole is unavailable, starting from nitroarenes.

Precursor: 2-Bromo-6-nitrotoluene.[1]

Reagent: Vinylmagnesium bromide (3.0 eq).

Mechanism: Grignard attack on the nitro group followed by [3,3]-sigmatropic rearrangement.

[1]

Synthesis & Reactivity Flowchart
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Figure 1: Synthetic pathways to CAS 280752-68-3 and its divergent downstream

transformations.[1]

Reactivity & Medicinal Chemistry Applications
The 7-position of the indole ring is chemically distinct.[1] Unlike the nucleophilic C3 position, C7

is relatively inert to electrophilic substitution but highly reactive in metal-mediated cross-

coupling.[1]

Palladium-Catalyzed Cross-Coupling
The bromine atom serves as an excellent handle for Suzuki-Miyaura, Stille, and Buchwald-

Hartwig couplings.[1]

Strategic Value: In kinase inhibitor design, substituents at C7 can project into the solvent-

exposed region or the "hinge binder" region of the ATP pocket, improving selectivity profiles.

Example: Synthesis of 7-heteroarylindoles as selective inhibitors of JAK or Syk kinases.

Lithium-Halogen Exchange
Treatment with t-Butyllithium at -78°C generates the 7-lithio species.[1]

Trapping with DMF: Yields 1-methylindole-7-carboxaldehyde, a precursor for reductive

aminations.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b11885800/docs?utm_src=pdf-body-img#technical-guide-7-bromo-1-methyl-1h-indole-cas-280752-68-3
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11885800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trapping with CO₂: Yields 1-methylindole-7-carboxylic acid.[1]

C3-Functionalization (Orthogonal Reactivity)
The C3 position remains nucleophilic.[1] Researchers can functionalize C7 (via Br) and C3 (via

electrophilic substitution) independently.

Sequence: Vilsmeier-Haack formylation at C3 followed by Suzuki coupling at C7 allows for

the rapid generation of 3,7-disubstituted libraries.[1]

Safety & Handling (SDS Summary)
While not highly volatile, CAS 280752-68-3 is an organic halide and should be treated as a

potential irritant and sensitizer.[1]

Hazard Class Statement Precaution

Acute Toxicity
H302: Harmful if swallowed.[1]

[2]
Do not eat/drink in lab.

Skin Irritation H315: Causes skin irritation.[2] Wear nitrile gloves.

Eye Irritation
H319: Causes serious eye

irritation.[2]

Use safety goggles/face

shield.

Storage Store at 2–8°C (Refrigerate).
Protect from light to prevent

debromination.

Self-Validating Safety Protocol: Before scaling up, perform a DSC (Differential Scanning

Calorimetry) analysis to ensure thermal stability of the reaction mixture, especially if using

strong bases (NaH) or organolithiums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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